Cas no 24830-94-2 (D-allo-Threonine)

• Product Name: D-allo-Threonine
• CAS No: 24830-94-2
• MF: C₄H₉NO₃
• MW: 119.119161367416
• MDL: MFCD00004526
• CID: 52579
• PubChem ID: 90624
• Update Time: 2025-05-19

D-allo-Threonine Chemical and Physical Properties

Names and Identifiers

• D-Allo-Threonine
• D-Threonine
• H-D-allo-Thr-OH
• (2R,3S)-2-Amino-3-hydroxybutyric acid~H-D-Thr-OH
• (2R,3R)-2-Amino-3-hydroxybutyric acid
• D-Allothreonine
• (2R,3R)-(-)-2-AMINO-3-HYDROXYBUTYRIC ACID
• Allothreonine, D-
• D(-)-allo-Threonine
• (2R,3R)-2-Amino-3-hydroxybutanoic acid
• 1,2,3,4-Tetrahydronaphthalene
• allothreonine
• d-allothreonin
• D-pyreline
• (R)-Allothreonine
• (2R,3R)-Allothreonine
• DL-allo-Threonine
• (R)-allo-Threonine
• H-DL-allo-Thr-OH
• 0756UWA0SA
• DL-allothreonine
• Threonine, allo-
• 2-Amino-3-hydroxy-butyric acid
• D-allo-Thr
• PubChem19051
• PubChem12340
• KSC
• MFCD00067248
• J-521422
• Z1201618669
• 144-98-9
• AKOS006239563
• DL-ALLOTHREONINE (CONTAINS THREONINE)
• A817514
• 4FE2A1FE-572C-48E6-AB7C-5E69ECA4AE2E
• (2R3R)-2-Amino-3-hydroxybutyric acid
• 2TL
• DTXSID40179542
• NSC-206267
• (2R,3R)-2-amino-3-hydroxybutanoicacid
• HY-W001959
• AC-10526
• NSC 206267
• 24830-94-2
• EINECS 246-488-0
• BRN 1721644
• SCHEMBL222076
• (2R,3R)-2-azaniumyl-3-hydroxy-butanoate;D-allo-Threonine
• AM20090281
• AKOS015854025
• CHEMBL319354
• EN300-127768
• 4-04-00-03170 (Beilstein Handbook Reference)
• AYFVYJQAPQTCCC-PWNYCUMCSA-N
• DB03700
• CS-W001959
• AS-12081
• CX1250
• T70290
• CHEBI:32826
• allo-D-threonine
• UNII-0756UWA0SA
• MFCD00004526
• J-015693
• (2R,3R)-3-HYDROXY-2-AMINOBUTANOIC ACID
• Q27094610
• A1518
• D-allo-Threonine

• MDL： MFCD00004526
• Inchi： 1S/C4H9NO3/c1-2(6)3(5)4(7)8/h2-3,6H,5H2,1H3,(H,7,8)/t2-,3-/m1/s1
• InChI Key： AYFVYJQAPQTCCC-PWNYCUMCSA-N
• SMILES： O[C@H](C)[C@H](C(=O)O)N
• BRN： 1721644

Computed Properties

• Exact Mass: 119.05800
• Monoisotopic Mass: 119.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.9
• Topological Polar Surface Area: 83.6

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.3126 (rough estimate)
• Melting Point: 276 ºC
• Boiling Point: 345.8℃ at 760 mmHg
• Flash Point: 162.9 °C
• Refractive Index: -10 ° (C=5, H2O)
• Water Partition Coefficient: dissolution
• PSA: 83.55000
• LogP: -0.52060
• Solubility: Not determined
• Specific Rotation: -33.5 º (c=1, 1N HCl 24 ºC)

D-allo-Threonine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Safety Instruction： S24/25
• RTECS：BA4050000
• Safety Term：S24/25
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives D-alpha-amino acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on D-allo-Threonine

D-allo-Threonine (CAS No. 24830-94-2): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

D-allo-Threonine, with the chemical formula C₄H₁₀O₃, is a derivative of the naturally occurring amino acid threonine. Its CAS number, CAS No. 24830-94-2, uniquely identifies it in the chemical database. This compound has garnered significant attention in the field of biochemical research due to its distinct structural properties and potential applications in pharmaceuticals, nutraceuticals, and industrial biotechnology.

The molecular structure of D-allo-Threonine features a chiral center, which contributes to its unique stereochemistry compared to its L-enantiomer. This chirality plays a crucial role in its biological activity and interactions with enzymes and receptors. The compound is synthesized through specific enzymatic pathways or chemical modifications of threonine, ensuring high purity and specificity for various applications.

Recent studies have highlighted the therapeutic potential of D-allo-Threonine in modulating immune responses and inflammation. Research indicates that this compound can act as a precursor for bioactive molecules that interact with immune cells, potentially leading to novel treatments for autoimmune disorders and chronic inflammatory conditions. The ability of D-allo-Threonine to modulate cytokine production and cell signaling pathways has been a focal point in preclinical trials.

In the realm of nutraceuticals, D-allo-Threonine is being explored for its role in enhancing gut health and nutrient absorption. Its structural similarity to threonine allows it to be efficiently absorbed and utilized by the body, potentially supporting digestive function and improving overall metabolic health. Additionally, its chiral properties make it a valuable candidate for developing personalized nutrition supplements tailored to individual metabolic profiles.

The industrial applications of D-allo-Threonine are also expanding, particularly in biotechnology and synthetic chemistry. Its use as an intermediate in the production of fine chemicals and pharmaceuticals underscores its versatility. Researchers are investigating its role in enzymatic catalysis and as a building block for more complex molecules, which could revolutionize the synthesis of bioactive compounds.

The synthesis of high-purity D-allo-Threonine (CAS No. 24830-94-2) is a critical challenge due to its sensitivity to environmental conditions and the need for precise stereochemical control. Advances in synthetic methodologies, including enzymatic resolution and chiral pool synthesis, have improved yield and purity, making it more accessible for research and commercial applications. These advancements are driven by the demand for high-quality enantiomerically pure compounds in pharmaceutical development.

Future research directions for D-allo-Threonine include exploring its potential as an anti-cancer agent and studying its interactions with specific disease biomarkers. The compound's ability to influence cellular processes at the molecular level makes it a promising candidate for targeted therapies. Additionally, investigating its role in neurodegenerative diseases is an emerging area of interest, given its structural similarity to other neuroactive compounds.

The regulatory landscape for compounds like D-allo-Threonine (CAS No. 24830-94-2) is evolving to accommodate new scientific findings and industrial uses. Ensuring compliance with safety standards and quality control measures is essential as its applications broaden. Collaborative efforts between academia, industry, and regulatory bodies will be crucial in establishing guidelines that promote safe and effective use of this compound.

In conclusion, D-allo-Threonine represents a fascinating compound with diverse applications across multiple sectors. Its unique chemical properties, coupled with emerging research findings, position it as a key player in biochemical innovation. As understanding of its mechanisms of action continues to grow, so too will its potential contributions to medicine, nutrition, and industry.